Cas no 1892782-18-1 (1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine)

1-4-Fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine is a fluorinated phenylalkylamine derivative characterized by its unique structural features, including a trifluoromethyl and fluoro substituent on the aromatic ring. These modifications enhance its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's stability and reactivity are attributed to the electron-withdrawing effects of the fluorine atoms, which can influence binding affinity and metabolic resistance in active ingredients. Its tert-amine moiety further contributes to its utility in designing bioactive molecules. This compound is particularly relevant in medicinal chemistry for developing targeted therapeutics with improved pharmacokinetic profiles.

1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine structure

1892782-18-1 structure

Product Name:1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine

CAS No:1892782-18-1

MF:C₁₁H₁₃F₄N

MW:235.221236944199

CID:5917602

PubChem ID:117112042

Update Time:2025-05-20

1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine
- 1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine
- EN300-1949070
- 1892782-18-1
- Inchi： 1S/C11H13F4N/c1-10(2,16)6-7-3-4-8(12)5-9(7)11(13,14)15/h3-5H,6,16H2,1-2H3
- InChI Key： JXPUFCFAWAKRGA-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1CC(C)(C)N)F)(F)F

Computed Properties

Exact Mass: 235.09841207g/mol
Monoisotopic Mass: 235.09841207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26Å²

1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1949070-0.05g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	0.05g	$827.0	2023-09-17
Enamine	EN300-1949070-0.1g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	0.1g	$867.0	2023-09-17
Enamine	EN300-1949070-0.25g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	0.25g	$906.0	2023-09-17
Enamine	EN300-1949070-0.5g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	0.5g	$946.0	2023-09-17
Enamine	EN300-1949070-1.0g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	1g	$1029.0	2023-06-02
Enamine	EN300-1949070-2.5g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	2.5g	$1931.0	2023-09-17
Enamine	EN300-1949070-5.0g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	5g	$2981.0	2023-06-02
Enamine	EN300-1949070-10.0g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	10g	$4421.0	2023-06-02
Enamine	EN300-1949070-1g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	1g	$986.0	2023-09-17
Enamine	EN300-1949070-5g	1-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-2-amine	1892782-18-1	5g	$2858.0	2023-09-17

1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine Related Literature

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Additional information on 1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine

Chemical Compound CAS No. 1892782-18-1: 1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine

The chemical compound with CAS No. 1892782-18-1, commonly referred to as 1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a trifluoromethyl group, making it a valuable molecule for various applications.

Structure and Synthesis

The molecular structure of 1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine is composed of a phenyl ring substituted with a fluorine atom at the para position and a trifluoromethyl group at the ortho position. This substitution pattern imparts unique electronic properties to the molecule, enhancing its reactivity and stability. The amine group attached to the propanone moiety further contributes to its versatility in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and organocatalytic methods. Researchers have explored various reaction pathways to optimize yield and purity, ensuring that this compound can be produced on a larger scale for industrial applications.

Physical and Chemical Properties

1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine exhibits distinct physical and chemical properties due to its fluorinated structure. The presence of fluorine atoms significantly increases the molecule's lipophilicity, making it suitable for applications in drug delivery systems. Additionally, the trifluoromethyl group enhances the molecule's stability under harsh conditions, such as high temperatures or acidic environments.

Studies have shown that this compound has a high melting point and moderate solubility in organic solvents, which are advantageous for its use in various chemical processes. Its reactivity towards nucleophilic substitution reactions has also been extensively studied, providing insights into its potential as an intermediate in pharmaceutical synthesis.

Applications in Pharmaceutical Chemistry

The compound 1-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-2-amine has found significant applications in pharmaceutical chemistry, particularly as an intermediate in the synthesis of bioactive molecules. Its unique structure allows for the creation of drug candidates with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity.

Recent research has focused on its role in the development of novel antiviral agents and anticancer drugs. The fluorinated aromatic ring has been shown to enhance the binding affinity of these molecules to their target proteins, making them more effective in treating various diseases.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 1